2-(4-Fluorophenyl)ethanimidamide hydrochloride

• IUPAC Name: 2-(4-fluorophenyl)ethanimidamide;hydrochloride
• InChI: InChI=1S/C8H9FN2.ClH/c9-7-3-1-6(2-4-7)5-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key: JFOGGGJTYUPBED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=N)N)F.Cl
• Molecular Formula: C8H10ClFN2
• DSSTOX Substance ID: DTXSID30589414
• Molecular Weight: 188.63 g/mol
• CAS No.: 6437-40-7

Description

2-(4-Fluorophenyl)ethanimidamide hydrochloride is a chemical compound with the empirical formula C8H10ClFN2O. It is sold in solid form. The product is intended for research use only.

Molecular Structure Analysis

The molecular weight of this compound is 204.63. The SMILES string representation of the molecule is FC1=CC=C (OCC (N)=N)C=C1.Cl.

Physical And Chemical Properties Analysis

This compound is a solid. Its empirical formula is C8H10ClFN2O and its molecular weight is 204.63.

Scientific Research Applications

Antiarrhythmic Activity

• Research Findings : A new series of piperidyl-4-ethane derivatives, including 2-(4-Fluorophenyl)ethanimidamide hydrochloride, has shown promising antiarrhythmic activity. The compound hydrochloride 1-(4-fluorophenyl)-1-(4-nitrobenzoylamino)-2-(N-ethyl-4-piperidyl)-ethane (niferidyl) was identified as the most active and selected for clinical trials as a potential class III antiarrhythmic drug (Glushkov et al., 2011).

Pharmacological Profile Optimization

• Research Findings : Studies have been conducted to optimize the pharmacological profile of complexes containing 1,2-diamino-1-(4-fluorophenyl)alkanol, derivatives of this compound. These studies aimed to evaluate their aqueous solubility, lipophilicity, cellular platinum accumulation, and cytotoxicity against various cancer cell lines, showing promising results (Würtenberger et al., 2013).

Synthesis and Formation of Complexes

• Research Findings : Research on the synthesis and formation of new vic-dioxime complexes involving compounds like this compound has been carried out. These complexes exhibit specific structural properties and potential applications in various fields, including coordination chemistry (Canpolat & Kaya, 2005).

Antimicrobial Activity

• Research Findings : Novel compounds such as 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl) propan-1-ones, synthesized from 2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone, have been evaluated for their antimicrobial activity, demonstrating significant potential in this area (Nagamani et al., 2018).

Molecular Structure and Analysis

• Research Findings : Investigations into the molecular structure, FT-IR, first order hyperpolarizability, NBO analysis, HOMO and LUMO, and MEP analysis of compounds like (E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one provide valuable insights into their properties and potential applications in various fields, including materials science and molecular engineering (Najiya et al., 2014).

Safety and Hazards

This compound is classified as non-combustible, acute toxic Cat.3 / toxic hazardous materials or hazardous materials causing chronic effects. It is recommended not to breathe dust/fume/gas/mist/vapors/spray and to wash face, hands, and any exposed skin thoroughly after handling. Protective gloves, clothing, eye protection, and face protection should be worn. It should be kept away from heat, sparks, open flames, and hot surfaces.